Cas no 66268-94-8 (Synaptolepis factor K1)

• Product Name: Synaptolepis factor K1
• CAS No: 66268-94-8
• MF: C₃₆H₅₄O₈
• MW: 614.809172153473
• CID: 1706684
• Update Time: 2024-03-01

Synaptolepis factor K1 Chemical and Physical Properties

Names and Identifiers

• (17aR,18S,19aS,20S,20aR,21aS,21bS,22R,23R,25R,25aR,25bR)-19a,20-dihydroxy-20a-(hydroxymethyl)-18,25-dimethyl-23-(1-methylethenyl)-6,7,8,9,10,11,12,13,14,15,16,17,17a,18,19a,20,20a,21a,21b,22,23,24,25,25b-tetracosahydro-2,22:2,23-diepoxybenzo[7,8]oxireno[5
• (17aR,18S,19aS,20S,20aR,21aS,21bS,22R,23R,25R,25aR,25bR)-19a,20-dihydroxy-20a-(hydroxymethyl)-18,25-dimethyl-23-(1-methylethenyl)-6,7,8,9,10,11,12,13,14,15,16,17,17a,18,19a,20,20a,21a,21b,22,23,24,25,
• Synaptolepis factor K1
• C09192
• Synaptolepsis factor K1
• Q27108368

• Inchi： 1S/C36H54O8/c1-22(2)32-20-23(3)36-26-29(32)42-34(43-32,44-36)19-17-15-13-11-9-7-5-6-8-10-12-14-16-18-25-24(4)28(38)35(40,27(25)36)31(39)33(21-37)30(26)41-33/h17,19,23-27,29-31,37,39-40H,1,5-16,18,20-21H2,2-4H3/b19-17-/t23-,24+,25+,26-,27-,29-,30+,31-,32-,33+,34?,35-,36-/m1/s1
• InChI Key： WMCDWPXXDIUVBI-VUJIPGEVSA-N
• SMILES： O1[C@]2(CO)[C@H]([C@@]3(C([C@@H](C)[C@@H]4CCCCCCCCCCCCCC=CC56O[C@@]7(C(=C)C)C[C@@H](C)[C@]([C@@H]34)([C@H]([C@H]7O5)[C@H]12)O6)=O)O)O |c:23|

Computed Properties

• Exact Mass: 614.38186868 g/mol
• Monoisotopic Mass: 614.38186868 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 2
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 118
• Molecular Weight: 614.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids